Cas no 565166-64-5 (2-chloro-N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-phenylacetamide)

• Product Name: 2-chloro-N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-phenylacetamide
• CAS No: 565166-64-5
• MF: C₁₉H₁₇ClN₂OS
• MW: 356.869082212448
• CID: 3104957
• PubChem ID: 3730029
• Update Time: 2025-04-21

2-chloro-N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(4-ethyl-phenyl)-thiazol-2-yl]-2-phenyl-acetamide
• 2-chloro-N-4-(4-ethylphenyl)-1,3-thiazol-2-yl-2-phenylacetamide
• 2-chloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide
• EN300-01979
• Z56891297
• G35318
• AKOS000115567
• QXA16664
• AKOS016880182
• 565166-64-5

• Inchi： 1S/C19H17ClN2OS/c1-2-13-8-10-14(11-9-13)16-12-24-19(21-16)22-18(23)17(20)15-6-4-3-5-7-15/h3-12,17H,2H2,1H3,(H,21,22,23)
• InChI Key： GOJIUMVBUCJFTR-UHFFFAOYSA-N
• SMILES： ClC(C(NC1=NC(=CS1)C1C=CC(=CC=1)CC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 356.0750120Da
• Monoisotopic Mass: 356.0750120Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides